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Compound of Interest

Compound Name: (3-Methyldecan-2-YL)benzene

Cat. No.: B15444578 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the quantitative structure-activity

relationships (QSAR) of long-chain alkylbenzenes (LABs), focusing on their aquatic toxicity and

physicochemical properties. Experimental data is presented alongside information for

alternative compound classes, namely alcohol ethoxylates and fatty acid methyl esters, to offer

a broader context for research and development. Detailed experimental protocols for key

toxicity and property assessments are also included.

Comparative Physicochemical and Toxicological
Data
The following tables summarize key quantitative data for long-chain alkylbenzenes and their

alternatives. The data illustrates the relationship between the alkyl chain length and properties

such as hydrophobicity (log Kow) and aquatic toxicity.

Table 1: Physicochemical Properties of Long-Chain Alkylbenzenes
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Compound Alkyl Chain Length Log K_ow_
Water Solubility
(mg/L)

Decylbenzene C10 6.9 - 7.3 0.041

Undecylbenzene C11 7.4 - 7.8 <1

Dodecylbenzene C12 7.9 - 8.3 <1

Tridecylbenzene C13 8.4 - 8.8 <1

Tetradecylbenzene C14 8.9 - 9.3 <1

Table 2: Acute Aquatic Toxicity of Linear Alkylbenzene Sulfonates (LAS) to Daphnia magna

Data for LAS, the sulfonated derivatives of LABs, are often used as a proxy for LAB aquatic

toxicity due to the extensive available data.

Compound (LAS
Homologue)

Alkyl Chain Length 48h EC50 (mg/L)

C10 LAS C10 27.6

C11 LAS C11 21.2

C12 LAS C12 5.9

C13 LAS C13 2.6

C14 LAS C14 0.68

Table 3: Comparative Data for Alternative Surfactants
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Compound
Class

Example
Alkyl Chain
Length

Log K_ow_
(approx.)

48h EC50
Daphnia
magna (mg/L)

Alcohol

Ethoxylates
C12-15 Pareth-7 C12-15 4.5 - 5.5 0.1 - 1.0

Fatty Acid Methyl

Esters
Methyl Oleate

C18

(unsaturated)
~7.4 >1000

Experimental Protocols
The following are summaries of the standardized OECD guidelines for key experiments cited in

this guide.

Fish, Acute Toxicity Test (OECD 203)
This test determines the concentration of a substance that is lethal to 50% of the test fish

(LC50) over a 96-hour period.

Methodology:

Test Organisms: A suitable fish species (e.g., Rainbow Trout, Zebrafish) is selected.

Exposure: Fish are exposed to a geometric series of at least five concentrations of the test

substance in water. A control group is maintained in water without the test substance.

Duration: The exposure period is 96 hours.

Observations: Mortalities and any sublethal effects are recorded at 24, 48, 72, and 96 hours.

Data Analysis: The LC50 value and its confidence limits are calculated using statistical

methods such as probit analysis.

**2.2. Daphnia sp., Acute Immobilisation Test (OECD
202) **
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This test assesses the acute toxicity of a substance to Daphnia magna by determining the

concentration that immobilizes 50% of the organisms (EC50) within 48 hours.

Methodology:

Test Organisms: Young daphnids (less than 24 hours old) are used.

Exposure: Daphnids are exposed to a range of concentrations of the test substance in a

defined medium. A control group is also maintained.

Duration: The test duration is 48 hours.

Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.

Immobilization is defined as the inability to swim within 15 seconds after gentle agitation.

Data Analysis: The EC50 value at 48 hours is calculated using statistical methods.

Partition Coefficient (n-octanol/water): Shake Flask
Method (OECD 107)
This method determines the octanol-water partition coefficient (K_ow_), a measure of a

substance's hydrophobicity.

Methodology:

Preparation: A solution of the test substance in either n-octanol or water is prepared.

Equilibration: The solution is placed in a vessel with the other solvent (water or n-octanol,

respectively) and shaken until equilibrium is reached.

Phase Separation: The two phases are separated by centrifugation.

Concentration Measurement: The concentration of the test substance in each phase is

determined using a suitable analytical method (e.g., chromatography).

Calculation: The K_ow_ is calculated as the ratio of the concentration in the n-octanol phase

to the concentration in the aqueous phase. The logarithm of this value is reported as log

K_ow_.
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Visualizations
Experimental Workflow for Aquatic Toxicity and
Physicochemical Characterization
The following diagram illustrates the general workflow for obtaining the experimental data

presented in this guide.
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Caption: Workflow for QSAR data generation.

Hypothesized Signaling Pathway for LAS-Induced
Cellular Stress
While specific signaling pathways for long-chain alkylbenzenes are not extensively

documented, studies on their sulfonated counterparts (LAS) suggest the induction of oxidative

stress. The following diagram illustrates a hypothesized pathway leading to a cellular stress

response.[1][2]
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Caption: LAS-induced cellular stress pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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